Cas no 2229688-60-0 (5-(methylsulfanyl)pent-2-en-1-amine)

• Product Name: 5-(methylsulfanyl)pent-2-en-1-amine
• CAS No: 2229688-60-0
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 6535685
• PubChem ID: 165881344
• Update Time: 2025-08-04

5-(methylsulfanyl)pent-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfanyl)pent-2-en-1-amine
• 2-Penten-1-amine, 5-(methylthio)-

• Inchi： 1S/C6H13NS/c1-8-6-4-2-3-5-7/h2-3H,4-7H2,1H3
• InChI Key： QJWKXEYDARYZFY-UHFFFAOYSA-N
• SMILES： C(N)C=CCCSC

Experimental Properties

• Density: 0.945±0.06 g/cm3(Predicted)
• Boiling Point: 220.0±33.0 °C(Predicted)
• pka: 9.72±0.40(Predicted)

Additional information on 5-(methylsulfanyl)pent-2-en-1-amine

Comprehensive Analysis of 5-(Methylsulfanyl)pent-2-en-1-amine (CAS No. 2229688-60-0): Properties, Applications, and Industry Trends

The compound 5-(methylsulfanyl)pent-2-en-1-amine (CAS No. 2229688-60-0) is an organosulfur derivative with a unique molecular structure featuring a methylsulfanyl group and an amine functionality. This combination of functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and flavor/fragrance applications. Its unsaturated carbon chain (pent-2-en) further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for sulfur-containing compounds like 5-(methylsulfanyl)pent-2-en-1-amine has surged due to their role in drug discovery and green chemistry. Researchers are increasingly exploring its potential as a bioactive scaffold, especially in designing small-molecule inhibitors targeting enzymatic pathways. The methylsulfanyl moiety is particularly noteworthy for its ability to modulate lipophilicity and metabolic stability—key parameters in medicinal chemistry.

From an industrial perspective, this compound aligns with the growing focus on sustainable synthesis. Manufacturers are optimizing routes to produce CAS 2229688-60-0 using catalytic methods to minimize waste, responding to the green chemistry principles frequently searched by environmental-conscious users. Analytical techniques such as HPLC and GC-MS are critical for quality control, ensuring compliance with REACH and other regulatory standards—a common concern among procurement specialists.

The flavor and fragrance industry also shows interest in 5-(methylsulfanyl)pent-2-en-1-amine due to its potential to contribute sulfurous notes reminiscent of tropical fruits or roasted ingredients. This application taps into the consumer trend favoring natural-identical flavorants, a hot topic in food science forums. Meanwhile, its amine group allows for derivatization into Schiff bases or amide conjugates, expanding utility in material science.

Safety profiles of CAS 2229688-60-0 are rigorously documented, with studies confirming its stability under standard storage conditions (typically 2–8°C in inert atmospheres). This data addresses frequent queries about compound handling and shelf life from laboratory technicians. Furthermore, its spectral data (IR, NMR) is well-characterized, facilitating identification—a detail highly valued by analytical chemists.

Emerging research explores the compound’s role in click chemistry and bioconjugation, leveraging its alkene-amine synergy for modular synthesis. Such applications resonate with the drug-delivery systems trend, where targeted molecular probes dominate scientific discussions. Patent analyses reveal incremental filings involving 2229688-60-0, signaling its growing importance in IP-protected formulations.

In summary, 5-(methylsulfanyl)pent-2-en-1-amine exemplifies the intersection of structural versatility and industrial applicability. Its relevance spans life sciences, materials engineering, and sustainable manufacturing—addressing contemporary search trends around high-value intermediates and functionalized building blocks. As innovation accelerates, this compound is poised to remain a focal point in specialty chemicals discourse.